Cas no 1601755-63-8 (N-[(2-methylpyrrolidin-2-yl)methyl]propane-2-sulfonamide)

• Product Name: N-[(2-methylpyrrolidin-2-yl)methyl]propane-2-sulfonamide
• CAS No: 1601755-63-8
• MF: C₉H₂₀N₂O₂S
• MW: 220.332301139832
• CID: 5857710
• PubChem ID: 114761682
• Update Time: 2025-10-19

N-[(2-methylpyrrolidin-2-yl)methyl]propane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1601755-63-8
• N-[(2-methylpyrrolidin-2-yl)methyl]propane-2-sulfonamide
• EN300-763622

• Inchi： 1S/C9H20N2O2S/c1-8(2)14(12,13)11-7-9(3)5-4-6-10-9/h8,10-11H,4-7H2,1-3H3
• InChI Key： FBWOKGDIHIQFOX-UHFFFAOYSA-N
• SMILES： S(C(C)C)(NCC1(C)CCCN1)(=O)=O

Computed Properties

• Exact Mass: 220.12454906g/mol
• Monoisotopic Mass: 220.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.6Ų

Additional information on N-[(2-methylpyrrolidin-2-yl)methyl]propane-2-sulfonamide

N-[(2-methylpyrrolidin-2-yl)methyl]propane-2-sulfonamide: A Comprehensive Overview

N-[(2-methylpyrrolidin-2-yl)methyl]propane-2-sulfonamide, also known by its CAS number 1601755-63-8, is a compound of significant interest in the fields of organic chemistry and materials science. This sulfonamide derivative has garnered attention due to its unique structural properties and potential applications in various industries. The compound's structure, which includes a pyrrolidine ring and a sulfonamide group, contributes to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of sulfonamides like N-[(2-methylpyrrolidin-2-yl)methyl]propane-2-sulfonamide in drug discovery and development. The sulfonamide group is known for its ability to act as a bioisostere, offering potential advantages in terms of pharmacokinetics and bioavailability. Researchers have explored the compound's role in inhibiting certain enzymes and proteins, making it a promising candidate for therapeutic interventions.

The synthesis of N-[(2-methylpyrrolidin-2-yl)methyl]propane-2-sulfonamide involves a multi-step process that typically begins with the preparation of the pyrrolidine derivative. This is followed by the introduction of the sulfonamide group through nucleophilic substitution or other suitable methods. The optimization of these steps has been a focus of recent investigations, with chemists aiming to improve yield and purity while minimizing environmental impact.

In terms of applications, N-[(2-methylpyrrolidin-2-yl)methyl]propane-2-sulfonamide has shown potential in the development of advanced materials. Its ability to form stable complexes with metal ions has led to its consideration in catalysis and coordination chemistry. Additionally, the compound's thermal stability and mechanical properties make it a candidate for use in high-performance polymers and composites.

Recent research has also delved into the environmental fate and toxicity of N-[(2-methylpyrrolidin-2-y methyl]propane=

Looking ahead, the continued exploration of N-[ ( ̲ ̲ ̲ ) ] is expected to yield further insights into its properties and applications. Collaborative efforts between academia and industry are likely to drive innovation in this area, paving the way for new technologies and therapies.